Cas no 62177-39-3 (4-Isothiazolecarboxylic acid, 5-[(iodoacetyl)amino]-3-methyl-)

4-Isothiazolecarboxylic acid, 5-[(iodoacetyl)amino]-3-methyl- structure
62177-39-3 structure
Product Name:4-Isothiazolecarboxylic acid, 5-[(iodoacetyl)amino]-3-methyl-
CAS No:62177-39-3
MF:C7H7IN2O3S
MW:326.111552476883
CID:455376
PubChem ID:12335937
Update Time:2025-04-19

4-Isothiazolecarboxylic acid, 5-[(iodoacetyl)amino]-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Isothiazolecarboxylic acid, 5-[(iodoacetyl)amino]-3-methyl-
    • 5-[(2-iodoacetyl)amino]-3-methyl-1,2-thiazole-4-carboxylic acid
    • 5-(2-Iodoacetamido)-3-methyl-1,2-thiazole-4-carboxylic acid
    • DTXSID40491317
    • 62177-39-3
    • Inchi: 1S/C7H7IN2O3S/c1-3-5(7(12)13)6(14-10-3)9-4(11)2-8/h2H2,1H3,(H,9,11)(H,12,13)
    • InChI Key: GBYYBZIFQYWYFR-UHFFFAOYSA-N
    • SMILES: ICC(NC1=C(C(=O)O)C(C)=NS1)=O

Computed Properties

  • Exact Mass: 325.92181
  • Monoisotopic Mass: 325.92221g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • PSA: 79.29
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